Helium

• IUPAC Name: helium
• InChI: InChI=1S/He
• InChI Key: SWQJXJOGLNCZEY-UHFFFAOYSA-N
• Canonical SMILES: [He]
• Molecular Formula: He
• DSSTOX Substance ID: DTXSID7036402
• Molecular Weight: 4.00260 g/mol
• Physical Description: Helium appears as a colorless, odorless, noncombustible gas. Can asphyxiate. Inhalation causes the voice to become squeaky (Mickey Mouse voice). Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. If liquefied, contact of the very cold liquid with water causes violent boiling. Pressures may build to dangerous levels if the liquid contacts water in a closed container. Used in arc welding, to trace leaks in refrigeration and other closed systems and as a lifting gas for lighter-than-air aircraft., Helium is a colorless odorless gas. It is lighter than air. It is nonflammable and is only slightly soluble in water. It is chemically inert. When shipped as a liquid it is very cold and will solidify all other gases. Contact with the liquid will cause severe frostbite. Liquid helium is used in cryogenic research and as a nuclear reactor coolant., Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, non-flammable gas, An inert gas that is colorless and odorless; [ACGIH], Liquid, ODOURLESS COLOURLESS REFRIGERATED LIQUEFIED GAS.
• Boiling Point: -268.928 °C, -268.9 °C
• Solubility: 1.5mg/L, Very slightly soluble in water: at 0 °C, 0.97 mL/100 mL; at 50 °C, 1.08 mL/100 mL, Insoluble in ethanol, In water, 2.50 mg/L at 21 °C, 2.5 mg/L @ 21C (exp), Solubility in water, ml/100ml at 20 °C: 0.86
• Density: 1.64 g/L, Liquid helium has unique thermodynamic properties ... Refractive index 1,026, density 0.125 and is called a "quantum fluid" because it exhibits atomic properties on a macroscopic scale. Its BP is near absolute zero and viscosity is 25 micropoises (water = 10,000). He II, formed on cooling HE I below its transition point, has the usual property of superfluidity, extremely high thermal conductivity, and viscosity approaching zero.
• Vapor Density: Relative vapor density (air = 1): 0.14
• Mechanism of Action: Due to its lower density, helium achieves more effective flow of gas due to lowered resistance to gas flow within the airways and reduces the work of breathing by decreasing the pressure gradient needed to achieve a turbulent flow. Helium has a higher diffusion coefficient for carbon dioxide relative to oxygen thus promotes exhalation of trapped carbon dioxide. This reduces hypercapnia and normalizes pH. Helium increases the coronary collateral circulation and enhances the vasodilatory effects of inhaled nitric oxide on pulmonary vessels. It is suggested to possess neuroprotective properties. Cardioprotective effects against ischemia are mediated through early and late preconditioning by exposing the myocardial tissues to short ischemic episodes. Studies show that helium is associated with activation of pro-survival signalling kinases and inhibition of the opening of mitochondrial permeability transition pore (mPTP).
• Impurities: Impurities /potential/: water, total hydrocarbons as methane; oxygen; nitrogen; neon; hydrogen; and CO/CO2
• Color/Form: Colorless gas, Liquid helium (He-4) exists in 2 forms: He-4 I and He-4 II, with a sharp transition point at 2.174 K (3.83 cm Hg)
• CAS No.: 7440-59-7, 71086-78-7
• Melting Point: No triple point, -272.2 °C

Description

Helium is a chemical element with the symbol He and atomic number 2. It is a colorless, odorless, tasteless, non-toxic, inert, monatomic gas that heads the noble gas group in the periodic table. This compound is the second lightest and second most abundant element in the observable universe, primarily formed during the Big Bang. It was first discovered in the solar spectrum by French astronomer Pierre Janssen in 1868 and later identified on Earth by Sir William Ramsay in 1895 .

Preparation Methods

Synthetic Routes and Reaction Conditions: Helium is not synthesized in the laboratory due to its inert nature and abundance in natural sources. Instead, it is extracted from natural gas reserves where it is found in concentrations up to 7.6% .

Industrial Production Methods: The primary method of this compound extraction involves the fractional distillation of natural gas. The process includes:

Initial Purification: Removal of impurities such as water, carbon dioxide, and hydrocarbons.

Cryogenic Distillation: Cooling the gas mixture to very low temperatures to liquefy all components except this compound.

Final Purification: Further purification to achieve high-purity this compound.

Chemical Reactions Analysis

Helium is known for its chemical inertness, meaning it does not readily form compounds with other elements. under extreme conditions, such as high pressures or low temperatures, this compound can form van der Waals compounds and clathrates. For example, this compound can form a crystalline compound with sodium under pressures above 113 gigapascals .

Types of Reactions:

Van der Waals Interactions: Weak interactions with other atoms or molecules at very low temperatures.

Clathrate Formation: this compound can be trapped in the cavities of crystal lattices of other compounds under high pressure.

Common Reagents and Conditions:

High Pressure: Required to form compounds like disodium helide.

Low Temperature: Necessary for van der Waals interactions and clathrate formation.

Major Products:

Disodium Helide (Na₂He): A compound formed under high pressure.

Scientific Research Applications

Helium’s unique properties make it indispensable in various scientific fields:

Cryogenics: Used as a coolant for superconducting magnets in MRI machines and the Large Hadron Collider due to its extremely low boiling point.

Gas Chromatography: Acts as a carrier gas due to its inertness and low density.

Respiratory Therapy: Mixed with oxygen to create heliox, which helps patients with respiratory conditions by reducing airway resistance.

Nuclear Research: this compound-3, an isotope of this compound, is used in neutron detection and research.

Mechanism of Action

Helium’s effects are primarily physical rather than chemical due to its inert nature. In respiratory therapy, this compound’s low density reduces airway resistance, making it easier for patients to breathe. It also promotes the exhalation of trapped carbon dioxide, reducing hypercapnia and normalizing pH levels . In cryogenics, this compound’s low boiling point allows it to maintain extremely low temperatures, essential for superconducting applications .

Comparison with Similar Compounds

Helium is unique among the noble gases due to its extremely low boiling and melting points, making it the only element that cannot be solidified by cooling alone at normal atmospheric pressure . Similar compounds include:

Neon: Another noble gas with low reactivity and used in lighting and high-voltage indicators.

Argon: Used in welding and as a protective atmosphere for growing silicon and germanium crystals.

Uniqueness:

Lowest Boiling Point: this compound has the lowest boiling point of any element, making it essential for cryogenic applications.

Inertness: this compound’s complete electron shell makes it chemically inert, unlike other elements that can form compounds more readily.

This compound’s unique properties and applications make it an invaluable resource in scientific research and various industries. Its inertness, low density, and extremely low boiling point set it apart from other elements, ensuring its continued importance in technological advancements.